Cas no 256658-19-2 (2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine
• CAS No: 256658-19-2
• MDL: MFCD00205851
• CID: 4643190
• Update Time: 2025-06-11

2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-phenoxy)-5-trifluoromethyl-pyridine-2-carbonitrile
• 2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine
• 3-(4-CHLOROPHENOXY)-5-(TRIFLUOROMETHYL)-2-PYRIDINECARBONITRILE
• 2-Pyridinecarbonitrile, 3-(4-chlorophenoxy)-5-(trifluoromethyl)-

• MDL： MFCD00205851

Additional information on 2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine

Introduction to 2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine (CAS No. 256658-19-2)

2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine, with the CAS number 256658-19-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a chlorophenyl ether moiety, and a trifluoromethyl substituent, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The molecular structure of 2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine is particularly noteworthy for its high degree of functionalization. The cyano group, known for its strong electron-withdrawing properties, imparts significant chemical reactivity and stability to the molecule. The 4-chlorophenoxy substituent adds lipophilicity and enhances the compound's ability to cross biological membranes, while the trifluoromethyl group contributes to the molecule's metabolic stability and pharmacokinetic profile.

Recent studies have highlighted the potential of 2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that regulate cell growth and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and hepatitis C viruses. The antiviral activity is thought to be mediated through the disruption of viral entry or replication processes within host cells.

The pharmacological profile of 2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine has been further elucidated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits favorable pharmacokinetic properties, such as good oral bioavailability and a long half-life, which are essential for its development as a therapeutic agent. Moreover, preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, 2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine represents a promising lead compound for further optimization. Ongoing research efforts are focused on enhancing its potency and selectivity through structural modifications and rational drug design strategies. For instance, recent studies have explored the effects of substituting different functional groups on the pyridine ring or modifying the chlorophenyl ether moiety to improve the compound's biological activity and reduce potential side effects.

The synthetic accessibility of 2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine is another factor that contributes to its appeal as a research tool and potential drug candidate. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. These methods typically involve multi-step reactions that can be optimized for yield and purity, ensuring a consistent supply for preclinical and clinical studies.

In conclusion, 2-Cyano-3-(4-chlorophenoxy)-5-(trifluoromethyl)pyridine (CAS No. 256658-19-2) is a versatile compound with significant potential in multiple therapeutic areas. Its unique chemical structure endows it with a range of biological activities, making it an attractive target for further investigation in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in the development of novel treatments for various diseases.